BENGHE Foundational & Exploratory

Check Availability & Pricing

alpha-D-glucose-d7 structural formula and
molecular weight.

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: alpha-D-glucose-d7

Cat. No.: B12402036

An In-depth Technical Guide to alpha-D-glucose-d7

This technical guide provides a comprehensive overview of the structural and molecular
properties of alpha-D-glucose-d7, a deuterated isotopologue of alpha-D-glucose. This
information is intended for researchers, scientists, and professionals in the field of drug
development and metabolic research who utilize stable isotope-labeled compounds.

Introduction

alpha-D-glucose-d7 is a stable isotope-labeled form of alpha-D-glucose where seven
hydrogen atoms have been replaced by deuterium atoms.[1][2] This labeling makes it a
valuable tool in various research applications, particularly as a tracer in metabolic studies and
for quantitation in pharmacokinetic analyses.[2] The incorporation of deuterium can influence
the metabolic and pharmacokinetic profiles of molecules, a property that is leveraged in drug
development.[1][2]

Structural Formula

The structural formula of alpha-D-glucose-d7 is identical to that of alpha-D-glucose in terms of
its atomic connectivity and stereochemistry. The key difference is the isotopic substitution at
seven specific positions.

The systematic IUPAC name for alpha-D-glucose-d7 is (2S,3R,4S,5S,6R)-2,3,4,5,6-
pentadeuterio-6-[dideuterio(hydroxy)methyljoxane-2,3,4,5-tetrol.[3] This name indicates that
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one deuterium atom is attached to each of the carbon atoms of the pyranose ring (C2, C3, C4,
C5, and C6), and two deuterium atoms are attached to the exocyclic carbon atom (C6),
replacing the hydrogens of the hydroxymethyl group.

The structure can be represented by the following SMILES notation: OC([2H])([2H])
[C@]1([2H])--INVALID-LINK--[C@H]10)0)0)0[2][4]

Molecular Weight and Formula

The quantitative properties of alpha-D-glucose-d7 are summarized in the table below, with the
properties of its unlabeled counterpart provided for comparison.

alpha-D-glucose

Property alpha-D-glucose-d7 (unlabeled)
Molecular Formula CeHsD706[1][2][5] CeH1206[6][7]
Molecular Weight 187.20 g/mol [2][3][4][5][8] 180.16 g/mol [6][7]
CAS Number 23403-54-5[1][2][5] 492-62-6[6]

Experimental Characterization Workflow

The determination of the structural formula and molecular weight of an isotopically labeled
compound like alpha-D-glucose-d7 involves a standardized analytical workflow. This process
ensures the correct molecular mass is confirmed and that the isotopic labels are in the correct
positions. The following diagram illustrates a typical experimental workflow for the
characterization of this compound.

Caption: Workflow for the characterization of alpha-D-glucose-d7.

Methodological Details

e Synthesis and Purification: The process begins with the chemical synthesis to incorporate
deuterium atoms into the glucose molecule. Following synthesis, the product is purified,
typically using High-Performance Liquid Chromatography (HPLC), to isolate alpha-D-
glucose-d7 from reactants and byproducts.
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e Mass Spectrometry (MS): The purified compound is analyzed by high-resolution mass
spectrometry to determine its exact molecular weight.[3] This confirms the successful
incorporation of seven deuterium atoms, which results in a mass shift compared to the
unlabeled compound.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR: Proton NMR is used to verify the positions of the deuterium labels. The absence
of signals at specific chemical shifts, where protons would normally appear in alpha-D-
glucose, confirms their replacement by deuterium.

o 13C NMR: Carbon-13 NMR helps to confirm the carbon skeleton of the molecule remains
unchanged.

o 2H NMR (Deuterium NMR): This technique can be used to directly observe the deuterium
nuclei, providing definitive evidence of the location and number of deuterium atoms in the
molecule.

o Data Analysis: The data from MS and NMR are integrated to confirm the molecular weight,
verify the precise location of the isotopic labels, and assess the overall purity of the
synthesized compound. This leads to the final characterization of the alpha-D-glucose-d7
molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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